Cas no 42910-65-6 (2-Propanol,1-butoxy-3-(1,1-dimethylethoxy)-)

2-Propanol,1-butoxy-3-(1,1-dimethylethoxy)- structure
42910-65-6 structure
Product Name:2-Propanol,1-butoxy-3-(1,1-dimethylethoxy)-
CAS No:42910-65-6
MF:C11H24O3
MW:204.306464195251
CID:333797
PubChem ID:142636
Update Time:2025-04-19

2-Propanol,1-butoxy-3-(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-butoxy-3-(1,1-dimethylethoxy)-
    • 1-butoxy-3-[(2-methylpropan-2-yl)oxy]propan-2-ol
    • 1-Butoxy-3-tert-butyl-2-propanol
    • 42910-65-6
    • DTXSID20962792
    • 1-Butoxy-3-tert-butoxypropan-2-ol
    • SCHEMBL13492154
    • Inchi: 1S/C11H24O3/c1-5-6-7-13-8-10(12)9-14-11(2,3)4/h10,12H,5-9H2,1-4H3
    • InChI Key: SBMPTNFAOZJPPI-UHFFFAOYSA-N
    • SMILES: O(CC(COCCCC)O)C(C)(C)C

Computed Properties

  • Exact Mass: 204.173
  • Monoisotopic Mass: 204.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 0.925
  • Boiling Point: 274.4°Cat760mmHg
  • Flash Point: 119.7°C
  • Refractive Index: 1.438
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